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Compound of Interest

Compound Name:
2-(3-Methoxycarbonylphenyl)-

isonicotinic acid

CAS No.: 1258627-15-4

Cat. No.: B1463604

Get Quote

In the landscape of pharmaceutical research and materials science, the precise structural

elucidation of novel chemical entities is paramount. This guide provides an in-depth analysis of

the spectroscopic data for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a molecule of

interest for its potential applications in medicinal chemistry and as a building block in the

synthesis of more complex structures. As direct experimental data for this specific compound is

not readily available in public databases, this document presents a comprehensive, predicted

spectroscopic profile based on established principles of nuclear magnetic resonance (NMR)

spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). This guide is intended

for researchers, scientists, and drug development professionals, offering not just data, but a

framework for understanding and applying these powerful analytical techniques.

Molecular Structure and Spectroscopic Overview
2-(3-Methoxycarbonylphenyl)-isonicotinic acid possesses a bi-aryl structure with key

functional groups that give rise to a distinct spectroscopic fingerprint. The molecule consists of
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a pyridine ring substituted with a carboxylic acid at the 4-position and a methoxycarbonyl-

substituted phenyl ring at the 2-position. This arrangement of aromatic rings and functional

groups dictates the expected chemical shifts in NMR, the vibrational modes in IR, and the

fragmentation patterns in MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for determining the structure of organic

molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C,

we can map the connectivity and chemical environment of each atom in the molecule.

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in a

suitable deuterated solvent like DMSO-d₆ would exhibit distinct signals for each unique proton.

Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration Assignment

~13.5 broad singlet 1H -COOH

~8.8 doublet 1H H-6 (pyridine)

~8.5 singlet 1H H-2' (phenyl)

~8.2 doublet 1H H-6' (phenyl)

~8.0 singlet 1H H-3 (pyridine)

~7.8 doublet 1H H-5 (pyridine)

~7.6 triplet 1H H-5' (phenyl)

~3.9 singlet 3H -OCH₃

¹H NMR Experimental Protocol
A robust protocol for acquiring the ¹H NMR spectrum is crucial for obtaining high-quality,

reproducible data.

Methodology:
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Sample Preparation: Accurately weigh approximately 5-10 mg of 2-(3-
Methoxycarbonylphenyl)-isonicotinic acid and dissolve it in ~0.7 mL of deuterated

dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is predicated on its ability to dissolve

a wide range of organic compounds and to allow for the observation of exchangeable

protons like the carboxylic acid proton.

Instrumentation: Utilize a high-field NMR spectrometer, for instance, a 400 or 500 MHz

instrument, to ensure adequate signal dispersion.

Data Acquisition:

Tune and shim the probe to optimize the magnetic field homogeneity.

Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans

(typically 16 or 32) to achieve a good signal-to-noise ratio.

Set the spectral width to encompass all expected proton resonances (e.g., 0-15 ppm).

Employ a relaxation delay of at least 5 seconds to ensure quantitative integration,

particularly for the broad carboxylic acid proton signal.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase the spectrum to obtain pure absorption lineshapes.

Reference the spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.

Integrate the signals to determine the relative number of protons for each resonance.

Diagram of the ¹H NMR Experimental Workflow:
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Caption: Workflow for FTIR-ATR analysis.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and the

elemental composition of a compound.

Predicted Mass Spectrometry Data
For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (C₁₄H₁₁NO₄), the expected data from

high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) would be:
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Ion Predicted m/z (Exact Mass)

[M+H]⁺ 258.07098

[M-H]⁻ 256.05644

[M+Na]⁺ 280.05292

Key Fragmentation Patterns (in positive ion mode):

Loss of H₂O (18.01 Da): from the carboxylic acid, m/z ~240.06

Loss of OCH₃ (31.02 Da): from the ester, m/z ~227.05

Loss of CO₂ (43.99 Da): from the carboxylic acid, m/z ~214.07

Mass Spectrometry Experimental Protocol
Methodology:

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF)

or Orbitrap instrument, coupled to an electrospray ionization (ESI) source.

Data Acquisition:

Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

Acquire full scan mass spectra in both positive and negative ion modes over a relevant

m/z range (e.g., 100-500).

For structural confirmation, perform tandem mass spectrometry (MS/MS) on the parent

ions ([M+H]⁺ or [M-H]⁻) to induce fragmentation and observe the characteristic fragment

ions.

Data Analysis:
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Determine the accurate mass of the molecular ions and compare it to the theoretical mass

to confirm the elemental composition.

Analyze the fragmentation pattern to further corroborate the proposed structure.

Diagram of the HRMS-ESI Experimental Workflow:

Caption: Workflow for HRMS-ESI analysis.

Conclusion
The combination of NMR, IR, and MS provides a powerful and complementary suite of

analytical techniques for the unambiguous structural determination of 2-(3-
Methoxycarbonylphenyl)-isonicotinic acid. While this guide presents predicted data, the

outlined experimental protocols and interpretative frameworks are grounded in established

scientific principles and best practices. This comprehensive approach ensures the

trustworthiness and scientific integrity of the structural elucidation process, which is a

cornerstone of modern chemical research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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